Cas no 176046-04-1 (2-[3,4-Dihydroxy-2,5-bis(3-methyl-2-buten-1-yl)phenyl]-5,7-dihydroxy-2,3-dihydro-4H-chromen-4-one)

2-[3,4-Dihydroxy-2,5-bis(3-methyl-2-buten-1-yl)phenyl]-5,7-dihydroxy-2,3-dihydro-4H-chromen-4-one is a flavonoid derivative characterized by its unique polyphenolic structure, featuring multiple hydroxyl groups and prenyl side chains. This compound exhibits notable antioxidant properties due to its ability to scavenge free radicals and chelate metal ions. Its structural complexity, including the dihydrochromenone core and substituted phenyl ring, contributes to potential bioactivity in modulating oxidative stress pathways. The presence of prenyl groups may enhance lipophilicity, improving membrane permeability and bioavailability. This molecule is of interest in pharmacological research for its possible anti-inflammatory and neuroprotective effects, making it a candidate for further investigation in therapeutic applications.

2-[3,4-Dihydroxy-2,5-bis(3-methyl-2-buten-1-yl)phenyl]-5,7-dihydroxy-2,3-dihydro-4H-chromen-4-one structure

176046-04-1 structure

Product Name:2-[3,4-Dihydroxy-2,5-bis(3-methyl-2-buten-1-yl)phenyl]-5,7-dihydroxy-2,3-dihydro-4H-chromen-4-one

CAS No:176046-04-1

MF:C₂₅H₂₈O₆

MW:424.486227989197

CID:2049129

PubChem ID:4303225

Update Time:2025-05-27

2-[3,4-Dihydroxy-2,5-bis(3-methyl-2-buten-1-yl)phenyl]-5,7-dihydroxy-2,3-dihydro-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

- (S)-form-Sigmoidin A
- sigmoidin A
- (±)-Sigmoidin A
- 2-[3,4-Dihydroxy-2,5-bis(3-methyl-2-buten-1-yl)phenyl]-5,7-dihydroxy-2,3-dihydro-4H-chromen-4-one
- ( inverted exclamation markA)-Sigmoidin A
- (+/-)-Sigmoidin A
- MEGxp0_000008
- LMPK12140398
- 2-[3,4-Dihydroxy-2,5-bis(3-methylbut-2-enyl)phenyl]-5,7-dihydroxy-2,3-dihydrochromen-4-one
- HY-N8649
- AKOS040762347
- CS-0148818
- FS-7735
- 176046-04-1
- DA-48605
- Inchi： 1S/C25H28O6/c1-13(2)5-7-15-9-18(17(8-6-14(3)4)25(30)24(15)29)21-12-20(28)23-19(27)10-16(26)11-22(23)31-21/h5-6,9-11,21,26-27,29-30H,7-8,12H2,1-4H3
- InChI Key： BVHLNRAYBCPKOY-UHFFFAOYSA-N
- SMILES： O1C2C=C(C=C(C=2C(CC1C1C=C(C/C=C(\C)/C)C(=C(C=1C/C=C(\C)/C)O)O)=O)O)O

Computed Properties

Exact Mass: 424.18858861g/mol
Monoisotopic Mass: 424.18858861g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 31
Rotatable Bond Count: 5
Complexity: 692
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.9
Topological Polar Surface Area: 107

Experimental Properties

Color/Form: Cryst.

2-[3,4-Dihydroxy-2,5-bis(3-methyl-2-buten-1-yl)phenyl]-5,7-dihydroxy-2,3-dihydro-4H-chromen-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Key Organics Ltd	FS-7735-5mg	(+/-)-Sigmoidin A	176046-04-1	>95%	5mg	£616.69	2025-02-09
MedChemExpress	HY-N8649-1mg	(±)-Sigmoidin A	176046-04-1	98.46%	1mg	￥2700	2024-07-20